Cas no 2228911-64-4 (2-azido-2-(3-ethyloxetan-3-yl)ethan-1-ol)

• Product Name: 2-azido-2-(3-ethyloxetan-3-yl)ethan-1-ol
• CAS No: 2228911-64-4
• MF: C₇H₁₃N₃O₂
• MW: 171.197021245956
• CID: 5804543
• PubChem ID: 165880430
• Update Time: 2025-08-05

2-azido-2-(3-ethyloxetan-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(3-ethyloxetan-3-yl)ethan-1-ol
• 2228911-64-4
• EN300-1815212

• Inchi： 1S/C7H13N3O2/c1-2-7(4-12-5-7)6(3-11)9-10-8/h6,11H,2-5H2,1H3
• InChI Key： IWEANDPYXMOVES-UHFFFAOYSA-N
• SMILES： O1CC(CC)(C(CO)N=[N+]=[N-])C1

Computed Properties

• Exact Mass: 171.100776666g/mol
• Monoisotopic Mass: 171.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-azido-2-(3-ethyloxetan-3-yl)ethan-1-ol

Professional Introduction to 2-azido-2-(3-ethyloxetan-3-yl)ethan-1-ol (CAS No. 2228911-64-4)

2-azido-2-(3-ethyloxetan-3-yl)ethan-1-ol, identified by the chemical abstracts service number 2228911-64-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of both azido and oxetane functional groups, which endow it with unique reactivity and potential applications in drug discovery and material science. The structural motif of 2-(3-ethyloxetan-3-yl)ethan-1-ol introduces a strained cyclic ether, the oxetane ring, which is known for its high reactivity in various chemical transformations, while the azido group serves as a versatile handle for further functionalization.

The synthesis of 2-azido-2-(3-ethyloxetan-3-yl)ethan-1-ol involves a multi-step process that typically begins with the preparation of the oxetane derivative followed by its selective azidation. The oxetane ring, being highly strained, undergoes nucleophilic substitution reactions more readily than other cyclic ethers, making it an ideal scaffold for introducing diverse functional groups. The introduction of the azido group at the 2-position of the oxetane ring enhances the molecule's utility in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in constructing complex molecular architectures.

In recent years, there has been a surge in research focused on azido-containing compounds due to their broad applicability in medicinal chemistry. The azido group can be selectively converted into various functional moieties, including alcohols, amines, and thiols, through well-established deprotected protocols. This flexibility makes 2-azido-2-(3-ethyloxetan-3-y)ethan-l)-ol a valuable intermediate in the synthesis of biologically active compounds. For instance, its transformation into an alcohol via reductive cleavage of the azide bond opens up avenues for further derivatization into pharmacophores that exhibit antimicrobial, anti-inflammatory, or anticancer properties.

The (3 ethyloxetan 3 yl) ethanol moiety within this compound contributes to its unique physicochemical properties, including solubility and metabolic stability. The ethyl group attached to the oxetane ring may influence the compound's bioavailability and interactions with biological targets. Additionally, the presence of both azido and hydroxyl functionalities allows for dual functionalization strategies, enabling chemists to tailor the molecule's properties for specific applications. This dual functionality has been exploited in the development of novel drug candidates where both functionalities are critical for binding to biological receptors or enzymes.

Recent advancements in synthetic methodologies have further enhanced the accessibility of 2 azido 2 (3 ethyloxetan 3 yl) ethanol (CAS No. 2228911644). Transition-metal-catalyzed reactions, particularly those involving palladium and copper catalysts, have streamlined the synthesis of complex azido compounds. These catalytic approaches not only improve yields but also minimize side reactions, making them ideal for large-scale production. Moreover, green chemistry principles have been increasingly integrated into synthetic routes to reduce environmental impact. For example, solvent-free reactions and microwave-assisted synthesis have been employed to enhance reaction efficiency while lowering energy consumption.

The pharmaceutical industry has shown particular interest in 2 azido 2 (3 ethyloxetan 3 yl) ethanol due to its potential as a building block for drug discovery programs. Its structural features make it amenable to modifications that can fine-tune pharmacological activity. Researchers have explored its use in generating libraries of diversified compounds for high-throughput screening (HTS) campaigns. By leveraging computational chemistry tools and machine learning algorithms, scientists can predict novel derivatives with enhanced potency or selectivity against disease-causing targets.

Beyond pharmaceutical applications, 2 azido 2 (3 ethyloxetan 3 yl) ethanol CAS No 2228911644 has found utility in materials science and polymer chemistry. The oxetane ring's reactivity allows for its incorporation into polymers via ring-opening polymerization (ROP), leading to materials with tailored mechanical properties. Additionally,(3 ethyloxetan 3 yl) ethanol derivatives have been investigated as monomers for producing biodegradable plastics and smart materials that respond to external stimuli such as temperature or light.

The safety profile of (CAS No:2228911644) is another critical consideration in its application across various fields. While azido compounds require careful handling due to potential decomposition under certain conditions,(Ethanol) containing derivatives are generally more stable and easier to manage during synthetic processes. Proper storage conditions, such as inert atmospheres or controlled temperatures, ensure that reactive intermediates remain viable for subsequent transformations without unintended side reactions.

In conclusion,(Ethanol) containing derivatives like (CAS No:2228911644) represent a fascinating class of compounds with diverse applications spanning pharmaceuticals, materials science, and beyond. Their unique structural features—combining reactive azide groups with stable oxetane moieties—make them invaluable tools for synthetic chemists seeking innovative solutions for drug development and material innovation. As research continues to uncover new methodologies for their synthesis and functionalization, these molecules are poised to play an increasingly significant role in advancing scientific frontiers across multiple disciplines.